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Cat. No.: B166219 Get Quote
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Introduction
Diisopentyl ether, also known as isoamyl ether or di-3-methylbutyl ether, is an organic

compound with the chemical formula C₁₀H₂₂O.[1] Structurally, it consists of two isopentyl (3-

methylbutyl) groups linked by an oxygen atom.[1] It is a colorless liquid with a characteristic

pleasant, fruity odor.[2] This document provides a comprehensive technical overview of

diisopentyl ether, including its physicochemical properties, synthesis and purification

protocols, key chemical reactions, applications in research and pharmaceutical development,

and essential safety and toxicological information.

Physicochemical Properties
The physical and chemical properties of diisopentyl ether are critical for its application as a

solvent and in various chemical processes. These properties indicate that it is a relatively

hydrophobic and flammable liquid.[1]

Table 1: Physicochemical Data for Diisopentyl Ether (CAS: 544-01-4)
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Property Value Reference

Molecular Formula C₁₀H₂₂O [3][4]

Molecular Weight 158.28 g/mol [1][2]

Appearance Clear, colorless liquid [2][4]

Odor Pleasant, fruity [2]

Boiling Point 172-173 °C (at 1013 hPa) [3][5]

Melting Point < -75 °C [5][6]

Density 0.778 g/mL at 20-25 °C [3][4][5]

Vapor Pressure 2.5 hPa at 20 °C [3][4][5]

Flash Point 46 °C [3][4]

Refractive Index (n²⁰/D) 1.407 - 1.4085 [2][3]

Solubility in Water Insoluble [3][4]

Solubility in Organic Solvents
Miscible with alcohol, ether,

chloroform
[2][3]

LogP (Octanol-Water Partition

Coeff.)
4.25 - 5.078 [2][4]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of diisopentyl ether.

¹H NMR Spectroscopy: Protons on the carbons adjacent to the ether oxygen (α-protons) are

expected to show a downfield chemical shift, typically in the range of 3.4-4.5 ppm.[7][8] The

other protons of the isopentyl groups would appear further upfield.

¹³C NMR Spectroscopy: The carbon atoms bonded to the ether oxygen are deshielded and

typically resonate in the 50-80 ppm range.[7][8]

Infrared (IR) Spectroscopy: The most characteristic feature for an ether is a strong C-O

single bond stretching absorption, which occurs in the 1050-1150 cm⁻¹ region of the
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spectrum.[7]

Mass Spectrometry (MS): Mass spectrometry data for diisopentyl ether can be found in

databases such as the NIST Chemistry WebBook.[5]

Synthesis and Experimental Protocols
Diisopentyl ether is commonly synthesized via the Williamson ether synthesis, a classic Sₙ2

reaction. This method remains one of the most straightforward and widely used techniques for

preparing both symmetrical and asymmetrical ethers.[9]

Williamson Ether Synthesis
The synthesis involves two main steps: the formation of an alkoxide from an alcohol, followed

by the nucleophilic attack of the alkoxide on an alkyl halide.[1]

Williamson Ether Synthesis Workflow

Step 1: Alkoxide Formation

Step 2: Nucleophilic Substitution (Sₙ2)

Isopentyl Alcohol
(Isoamyl Alcohol)

Sodium Isopentoxide
(Alkoxide Intermediate)

Deprotonation

Strong Base
(e.g., NaH, NaOH)

Sodium IsopentoxideIsopentyl Halide
(e.g., Isopentyl Bromide)

Diisopentyl Ether

Sₙ2 Attack
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Williamson Ether Synthesis Workflow.

Experimental Protocol: Synthesis
This protocol is an adapted procedure for the laboratory-scale synthesis of diisopentyl ether.

Alkoxide Formation: In a dry, round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, add isopentyl alcohol. Slowly add an equimolar amount of a strong base,

such as sodium hydride (NaH), under an inert atmosphere (e.g., nitrogen or argon). The

reaction is exothermic and will produce hydrogen gas. Stir the mixture at room temperature

until the evolution of gas ceases, indicating the complete formation of the sodium

isopentoxide.

Nucleophilic Substitution: To the freshly prepared alkoxide, slowly add an equimolar amount

of an isopentyl halide (e.g., isopentyl bromide) via a dropping funnel.

Reaction: Heat the reaction mixture to reflux for several hours to ensure the completion of

the Sₙ2 reaction.[4] Monitor the reaction progress using thin-layer chromatography (TLC).[1]

Work-up: After cooling to room temperature, quench the reaction by carefully adding water.

Transfer the mixture to a separatory funnel. The organic layer containing the diisopentyl
ether will separate from the aqueous layer.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) to

recover any dissolved product. Combine all organic layers.

Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution

and then with brine to remove any unreacted acid or base.

Experimental Protocol: Purification
Purification is crucial to remove unreacted starting materials and byproducts.

Drying: Dry the washed organic layer over an anhydrous drying agent, such as anhydrous

magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).
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Filtration: Filter the mixture to remove the drying agent.

Solvent Removal: Remove the extraction solvent using a rotary evaporator.

Fractional Distillation: The crude diisopentyl ether is purified by fractional distillation.[1]

Collect the fraction that distills at approximately 172-173 °C. A common purification method

involves refluxing with sodium for several hours before distilling under reduced pressure to

remove residual alcohols.[4]

Purity Confirmation: Confirm the purity of the final product using gas chromatography (GC)

or NMR spectroscopy.[1]
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Purification Workflow for Diisopentyl Ether

Crude Product
(from Work-up)

Drying
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(Rotary Evaporation)

Fractional Distillation
(Collect at ~173°C)

Pure Diisopentyl Ether

Purity Analysis
(GC, NMR)

Click to download full resolution via product page

Purification Workflow.

Chemical Reactions
Diisopentyl ether can undergo several types of chemical reactions, typical for ethers.

Oxidation: While relatively resistant to mild oxidizing agents, it can be oxidized under

stronger conditions. Ethers can form explosive peroxides when exposed to air and light over
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time.[1]

Substitution: In the presence of strong acids (e.g., HBr, HI), the ether linkage can be cleaved

to form an isopentyl alcohol and an isopentyl halide.

Hydrolysis: Under strong acidic or basic conditions, diisopentyl ether can be hydrolyzed

back to isopentyl alcohol.[1]

Key Chemical Reactions of Diisopentyl Ether

Diisopentyl Ether

Peroxide Formation

O₂ / light

Acid Cleavage Products
(Isopentyl Alcohol + Isopentyl Halide)

HBr or HI

Hydrolysis Product
(Isopentyl Alcohol)

H₂O / H⁺

Click to download full resolution via product page

Reactions of Diisopentyl Ether.

Applications in Research and Drug Development
Diisopentyl ether's properties make it a valuable compound in various scientific and industrial

settings.

Solvent: Its primary use is as a solvent.[1] It is effective for dissolving fats, oils, waxes, and

resins.[2] Its high boiling point and low volatility make it suitable for high-temperature

reactions.[1] It is also used as a solvent in Grignard reactions.[4]

Pharmaceutical Development: In pharmaceutical research, diisopentyl ether serves as a

solvent in drug formulation processes.[1] Its ability to dissolve a range of active

pharmaceutical ingredients (APIs) can enhance solubility and bioavailability.[1] Ethers, in

general, are found in various pharmaceutical compounds due to their unique

physicochemical properties and can be used as excipients in different formulations.[10]

Patents related to pharmaceutical compositions often list various ethers as potential solvents

to formulate actives, especially lipophilic ones, into stable and effective dosage forms.[7][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b166219
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://www.benchchem.com/product/b166219
https://www.benchchem.com/product/b166219?utm_src=pdf-body-img
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://www.benchchem.com/product/b166219
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://www.benchchem.com/product/b166219
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://www.benchchem.com/product/b166219
https://www.benchchem.com/product/b166219
https://scispace.com/pdf/an-overview-on-common-organic-solvents-and-their-toxicity-1w80hf1o4a.pdf
https://patents.google.com/patent/CN105392469A/en
https://eureka.patsnap.com/patent-US20140296191A1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoparticle Synthesis: It has been used in the synthesis of silver nanoparticles in

continuous flow microreactors.[4][6]

Other Industrial Uses: It is also employed in the manufacturing of lacquers and in the

process of regenerating rubber.[2][4]

Safety and Toxicology
Proper handling and awareness of the toxicological profile of diisopentyl ether are essential

for its safe use.

Table 2: GHS Hazard and Safety Information

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquid 🔥 Danger

H226: Flammable

liquid and vapor.[2]

[12]

Acute Toxicity

(Inhalation)
💀 Danger

H331: Toxic if inhaled.

[2][12]

Skin Sensitization ❗ Danger

H317: May cause an

allergic skin reaction.

[2][12]

Hazardous to the

Aquatic Environment
🌳 Danger

H411: Toxic to aquatic

life with long lasting

effects.[2][12]

Precautionary Measures: Keep away from heat, sparks, open flames, and hot surfaces.[13]

Use in a well-ventilated area and wear suitable protective clothing, gloves, and eye/face

protection.[3][13] Take precautionary measures against static discharges.[3]

Toxicology: The Hazardous Substances Data Bank (HSDB) is a key resource for

toxicological data on chemicals like diisopentyl ether.[1] Inhalation exposure can be a

significant risk. Studies have shown that diisopentyl ether can disrupt lung surfactant films,

which are crucial for respiratory function, potentially leading to respiratory distress.[1] Like
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other ethers, it is presumed to be metabolized in the liver, potentially by cytochrome P-450

enzymes, although specific metabolic pathways for this compound are not well-documented.

[14] Due to their lipophilicity, organic solvents can be distributed to various body parts and

may require metabolic conversion to be excreted.[10]

Conclusion
Diisopentyl ether (CAS 544-01-4) is a versatile solvent with significant applications in

chemical synthesis, industrial processes, and pharmaceutical development. Its well-

characterized physicochemical properties, combined with established synthesis routes like the

Williamson ether synthesis, make it a valuable tool for researchers. However, its flammability

and toxicity, particularly via inhalation, necessitate strict adherence to safety protocols. A

thorough understanding of its properties and safe handling procedures is paramount for its

effective and responsible use in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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